Cas no 2167576-66-9 (4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride)

• Product Name: 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride
• CAS No: 2167576-66-9
• MF: C₈H₅Cl₂F₃N₂O
• MW: 273.039310216904
• CID: 6077264
• PubChem ID: 165607820
• Update Time: 2025-05-20

4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride
• EN300-1459085
• 2167576-66-9

• Inchi： 1S/C8H5Cl2F3N2O/c9-6-4(7(10)16)3-14-5(15-6)1-2-8(11,12)13/h3H,1-2H2
• InChI Key： RLFCKWRCLCHLFG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=NC(CCC(F)(F)F)=N1

Computed Properties

• Exact Mass: 271.9731027g/mol
• Monoisotopic Mass: 271.9731027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride

Recent Advances in the Synthesis and Applications of 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride (CAS: 2167576-66-9)

4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride (CAS: 2167576-66-9) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoropropyl and carbonyl chloride functional groups, serves as a critical building block in the synthesis of novel pharmaceuticals, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of next-generation therapeutics, making it a focal point for researchers in the chemical and biological sciences.

The synthesis of 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride involves a multi-step process that includes the chlorination and trifluoropropylation of pyrimidine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, with researchers employing innovative catalysts and reaction conditions to optimize its production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis, reducing byproduct formation and increasing scalability for industrial applications.

In terms of applications, this compound has shown remarkable promise in the development of kinase inhibitors, a class of drugs widely used in oncology and inflammatory diseases. The trifluoropropyl group enhances the metabolic stability and bioavailability of the resulting drug candidates, while the carbonyl chloride moiety allows for further functionalization. A recent preclinical study highlighted its use in the synthesis of a novel EGFR inhibitor, demonstrating potent activity against resistant cancer cell lines. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Furthermore, the pharmacological properties of derivatives stemming from 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride have been extensively investigated. Researchers have reported improved pharmacokinetic profiles, including enhanced tissue penetration and reduced off-target effects, making these derivatives attractive candidates for further clinical development. The compound's role in the design of PROTACs (Proteolysis Targeting Chimeras) has also been explored, with recent studies indicating its utility in targeted protein degradation strategies for cancer therapy.

Despite these advancements, challenges remain in the large-scale production and application of 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride. Issues such as cost-effectiveness, environmental impact, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic routes and exploring its use in broader therapeutic areas, including infectious diseases and neurological disorders. Collaborative efforts between academia and industry are expected to drive further innovations in this field.

In conclusion, 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carbonyl chloride (CAS: 2167576-66-9) represents a pivotal intermediate in modern drug discovery. Its unique chemical properties and diverse applications make it a valuable asset for researchers aiming to develop cutting-edge therapeutics. As synthetic methodologies continue to evolve and new biological targets are identified, this compound is poised to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.